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Compound of Interest

Compound Name: Cyclopentadecanol

CAS No.: 4727-17-7

Cat. No.: B1583702 Get Quote

Executive Summary
This guide provides a critical analysis of Cyclopentadecanol (the 15-membered macrocyclic

alcohol) and its lactone analogue, Pentadecalactone (also known as Exaltolide, Thibetolide, or

Cyclopentadecanolide).

While both compounds share a macrocyclic C15 backbone, their utility diverges significantly

due to functional group pharmacophores. Pentadecalactone is a "powerhouse" musk agonist

and a critical monomer for biodegradable biomedical polymers (PPDL). In contrast,

Cyclopentadecanol exhibits significantly attenuated olfactory potency and serves primarily as

a metabolic intermediate or lipophilic modifier. This guide synthesizes olfactory receptor data,

synthetic pathways, and biomedical applications to support material selection in formulation

and drug delivery.

Molecular Architecture & Physiochemical Profile
The fundamental difference lies in the polar head group: the hydroxyl (-OH) of the alcohol

versus the ester (-COO-) of the lactone. This subtle shift dictates their interaction with G-protein

coupled receptors (GPCRs) and hydrolytic stability.

Table 1: Physiochemical Comparison
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Feature
Cyclopentadecanol
(Alcohol)

Pentadecalactone
(Lactone)

IUPAC Name Cyclopentadecanol Oxacyclohexadecan-2-one

Common Trade Names Exaltol
Exaltolide, Thibetolide,

Pentalide

CAS Number 502-72-7 106-02-5

Molecular Weight 226.40 g/mol 240.38 g/mol

LogP (Lipophilicity) ~6.1 (High) ~5.8 (High)

Physical State (20°C) Crystalline Solid Crystalline Solid

Olfactory Threshold High (Weak Odor) Low (Strong Musk Character)

Key Reactivity
Oxidation to Ketone;

Esterification

Hydrolysis to Hydroxy-acid;

Ring-Opening Polymerization

(ROP)

Olfactory Performance & Receptor Mechanism
For researchers in sensory science and fragrance chemistry, the distinction in odor efficacy is

non-trivial. It is not merely a difference in "note" but in receptor agonism.

The "Musk" Factor: Receptor Agonism
Recent studies on the human musk receptor OR5AN1 have elucidated the molecular basis for

this disparity.

Pentadecalactone (Lactone): Acts as a full agonist. The carbonyl oxygen functions as a

critical hydrogen bond acceptor within the receptor's hydrophobic pocket, triggering a strong

conformational change.

Cyclopentadecanol (Alcohol): Acts as a weak agonist or "ghost" molecule. The hydroxyl

group lacks the specific electronic geometry required to stabilize the active state of OR5AN1

efficiently.
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Technical Insight: The "Musk Rule" generally favors ketones (e.g., Exaltone) and lactones.

Reduction of the ketone to the alcohol (Cyclopentadecanol) typically results in a "flattening" of

the odor profile, rendering it faint and less animalic.

Synthetic Pathways & Manufacturing
The synthesis of these molecules often diverges from a common precursor:

Cyclopentadecanone (Exaltone). Understanding this divergence is crucial for scale-up and

impurity profiling.

Figure 1: Divergent Synthesis Workflow
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Caption: Divergent synthesis from the ketone precursor. The lactone pathway opens the door

to polymerization, while the alcohol pathway is terminal.
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Protocol Summary: Baeyer-Villiger Oxidation (Ketone to
Lactone)

Reagents:m-Chloroperoxybenzoic acid (mCPBA) or Trifluoroperacetic acid.

Conditions: Dichloromethane (DCM), 0°C to Room Temp.

Mechanism: Nucleophilic attack of peracid on the carbonyl carbon -> Criegee intermediate ->

Migration of alkyl group -> Lactone formation.

Critical Control Point: Regioselectivity is not an issue (symmetrical ketone), but temperature

control is vital to prevent ring fragmentation.

Biomedical & Drug Development Applications
For the pharmaceutical audience, the Lactone is the superior candidate for material science

applications, while the Alcohol serves as a permeation tool.

A. Pentadecalactone: The Biodegradable Scaffold
Pentadecalactone is a cyclic ester monomer used to synthesize Poly(pentadecalactone)

(PPDL) via enzymatic Ring-Opening Polymerization (ROP).

Performance: PPDL is a polyester with properties similar to polyethylene but is

biodegradable and biocompatible.

Application:

Drug Eluting Depots: Hydrophobic drugs can be encapsulated in PPDL matrices.

Sutures & Implants: High tensile strength and slow degradation rates (slower than PCL).

Toxicity: Non-cytotoxic to human dermal fibroblasts; generally recognized as safe (GRAS)

for flavor use.

B. Cyclopentadecanol: The Permeation Enhancer
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Macrocyclic alcohols are investigated for their ability to disrupt the stratum corneum lipid bilayer

reversibly.

Mechanism: The large hydrophobic ring inserts into lipid tails, while the polar head group

creates a disturbance in the polar head region of the bilayer, increasing fluidity.

Utility: Transdermal drug delivery formulations where non-irritating penetration enhancement

is required.

Table 2: Biological Utility Matrix
Application Area

Pentadecalactone
(Lactone)

Cyclopentadecanol
(Alcohol)

Polymer Synthesis
Primary Monomer (Enzymatic

ROP)

Not Applicable (Chain

terminator)

Drug Delivery Microspheres, Nanoparticles
Permeation Enhancer

(Excipient)

Metabolic Fate
Hydrolysis to 15-

hydroxypentadecanoic acid

Oxidation to Ketone;

Glucuronidation

Toxicity Profile Low (NOAEL > 250 mg/kg/day) Low (Likely similar, less data)

Stability & Formulation Logic
When selecting between these analogues for a formulation, stability is the deciding factor.

Figure 2: Stability & Degradation Logic
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Caption: Stability profiles. Lactones are vulnerable to base hydrolysis; Alcohols are vulnerable

to oxidation.

Lactone Risk: In high pH formulations (e.g., soaps, basic drug carriers), the lactone ring

opens to form the hydroxy-acid salt, resulting in a complete loss of musk odor and structural

integrity of the polymer.

Alcohol Risk: Stable in base, but susceptible to oxidation in the presence of air/light,

reverting to the ketone (Exaltone), which changes the odor profile (becomes stronger/more

animalic).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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